Cas no 90945-13-4 (2-(4-chlorophenyl)sulfonyl-N,N-dimethylethanamine;hydrochloride)

• Product Name: 2-(4-chlorophenyl)sulfonyl-N,N-dimethylethanamine;hydrochloride
• CAS No: 90945-13-4
• MF: C₁₀H₁₅Cl₂NO₂S
• MW: 284.20259976387
• CID: 995224
• PubChem ID: 24195842
• Update Time: 2025-04-20

2-(4-chlorophenyl)sulfonyl-N,N-dimethylethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)sulfonyl-N,N-dimethylethanamine,hydrochloride
• NSC202600
• DTXSID50638731
• 2-(4-Chlorobenzene-1-sulfonyl)-N,N-dimethylethan-1-amine--hydrogen chloride (1/1)
• 90945-13-4
• NSC-202600
• 2-(4-chlorophenyl)sulfonyl-N,N-dimethyl-ethanamine
• DS-003351
• 2-(4-chlorophenyl)sulfonyl-N,N-dimethylethanamine;hydrochloride

• Inchi： 1S/C10H14ClNO2S.ClH/c1-12(2)7-8-15(13,14)10-5-3-9(11)4-6-10;/h3-6H,7-8H2,1-2H3;1H
• InChI Key： VPETYVNKBGXXEV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(CCN(C)C)(=O)=O.Cl

Computed Properties

• Exact Mass: 283.02
• Monoisotopic Mass: 283.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8A^2

Experimental Properties

• Density: 1.239
• Boiling Point: 375°C at 760 mmHg
• Flash Point: 180.6°C
• Refractive Index: 1.54
• PSA: 45.76000
• LogP: 3.55810